Cas no 89779-79-3 (1H-Indene-1,3(2H)-dione, 2-(4,4-dimethyl-2,6-dioxocyclohexylidene)-)

• Product Name: 1H-Indene-1,3(2H)-dione, 2-(4,4-dimethyl-2,6-dioxocyclohexylidene)-
• CAS No: 89779-79-3
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 589433
• PubChem ID: 71326083
• Update Time: 2025-04-19

1H-Indene-1,3(2H)-dione, 2-(4,4-dimethyl-2,6-dioxocyclohexylidene)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione, 2-(4,4-dimethyl-2,6-dioxocyclohexylidene)-
• 2-(4,4-dimethyl-2,6-dioxocyclohexylidene)indene-1,3-dione
• DTXSID20755323
• 89779-79-3
• 2-(4,4-Dimethyl-2,6-dioxocyclohexylidene)-1H-indene-1,3(2H)-dione

• Inchi： 1S/C17H14O4/c1-17(2)7-11(18)13(12(19)8-17)14-15(20)9-5-3-4-6-10(9)16(14)21/h3-6H,7-8H2,1-2H3
• InChI Key： YBEHSLMXXAPLIL-UHFFFAOYSA-N
• SMILES： O=C1/C(=C2\C(C3C=CC=CC=3C\2=O)=O)/C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 282.08920892g/mol
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.3Ų